Oxonorfloxacin
Overview
Description
A metabolite of Norfloxacin.
Scientific Research Applications
Joint Chondrotoxicity : A study found that Ofloxacin can induce oxidative stress, lipid peroxidation, and DNA oxidative damage to chondrocytes, potentially causing joint chondrotoxicity in juvenile rabbits (Li, Peng, Sheng, & Wang, 2010).
Detection in Urine Samples : Modified carbon paste electrodes with blended flake graphite and oxidized multiwall carbon nanotubes can detect Ofloxacin in urine samples, with detection limits of 0.18 nmol/L and 0.24 nmol/L respectively (Elfiky, Salahuddin, Hassanein, Matsuda, & Hattori, 2019).
Antimicrobial Activity : Ofloxacin has a broad spectrum of activity against aerobic Gram-negative and Gram-positive bacteria and is effective in treating a wide range of infections (Todd & Faulds, 1991). It shows excellent in-vitro and in-vivo activity against various bacteria (Chantot & Bryskier, 1985).
Chemotherapy and Photosensitization : Sparfloxacin, a fluoroquinolone antibiotic related to Ofloxacin, can be used as a chemotherapy drug and photosensitizer for combined therapy, suppressing tumor migration and proliferation and enhancing apoptosis (Chu et al., 2022).
Treatment of Respiratory Tract Infections : Sparfloxacin is active against both penicillin-susceptible and -resistant strains of Streptococcus pneumoniae, making it a suitable alternative for empirical therapy of community-acquired respiratory tract infections (Baquero & Cantón, 1996). It is also effective in lower respiratory tract infections, particularly community-acquired pneumonia (Goa, Bryson, & Markham, 1997).
Inhibiting Mycobacterium tuberculosis : Levofloxacin and Sparfloxacin showed substantial activity in inhibiting intracellular growth of Mycobacterium tuberculosis in mouse bone marrow-derived macrophages (Skinner, Furney, Kleinert, & Orme, 1995).
Skin and Skin Structure Infections : Sparfloxacin has excellent activity against resistant pathogens and could be a safe and useful oral anti-bacterial for treating skin and skin structure infections (Watanabe, Akieda, Suzuki, Itokawa, Yamaji, & Nakayama, 1993).
Ocular Delivery : In situ gels of Sparfloxacin provide sustained ocular delivery and are therapeutically efficacious, sterile, and provide an alternative to conventional drug delivery systems (Reddy & Ahmed, 2014).
Properties
IUPAC Name |
1-ethyl-6-fluoro-4-oxo-7-(3-oxopiperazin-1-yl)quinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O4/c1-2-19-7-10(16(23)24)15(22)9-5-11(17)13(6-12(9)19)20-4-3-18-14(21)8-20/h5-7H,2-4,8H2,1H3,(H,18,21)(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIOFPHGTOUDKAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCNC(=O)C3)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10224816 | |
Record name | Oxonorfloxacin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10224816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
74011-42-0 | |
Record name | Oxonorfloxacin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74011-42-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Oxonorfloxacin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074011420 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Oxonorfloxacin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10224816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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